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Compound of Interest

Compound Name: 2,4,6-Trichloroanisole-d5

Cat. No.: B029328

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Trichloroanisole-d5 (TCA-d5) is the deuterated analog of 2,4,6-trichloroanisole (TCA), a
compound notorious for causing "cork taint" in wine.[1] Due to its chemical similarity to TCA
and its distinct mass spectrometric signature, TCA-d5 serves as an invaluable internal standard
for the accurate quantification of TCA in various matrices, particularly in the food and beverage
industry.[2][3] This guide provides a comprehensive overview of the physicochemical
properties, analytical applications, and experimental protocols involving 2,4,6-
Trichloroanisole-d5.

Physicochemical and Spectrometric Data

A summary of the key quantitative data for 2,4,6-Trichloroanisole-d5 is presented in the table
below for easy reference and comparison.
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Property Value Source(s)
Chemical Identifiers
CAS Number 352439-08-8
Molecular Formula C7DsCIz0 [4]
Linear Formula ClzCsD20CD3 [3]
1,3,5-trichloro-2-
IUPAC Name (trideuteriomethoxy)benzene- N/A
4.6-d2
2,4,6-Trichloro-1-
Synonyms [4]

methoxybenzene-d5

Physical Properties

Molecular Weight 216.51 g/mol [4]
Off-White Solid / Colorless

Appearance . [51[6]
Liquid

Melting Point 60-62 °C [7]

Boiling Point 132 °C at 28 mmHg [7]

B Soluble in organic solvents,
Solubility [5]

low solubility in water.

Analytical Data

Isotopic Purity

=98 atom % D

Mass Shift (M+) +5 [3]
Safety Information
Signal Word Warning

Hazard Statements

H302, H319, H413

Synthesis and Formation Pathway
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2,4,6-Trichloroanisole-d5 is synthesized through the deuteration of 2,4,6-trichloroanisole. The
formation of its non-deuterated counterpart, TCA, is often a result of microbial O-methylation of
2,4,6-trichlorophenol.[8][9] This process is a significant concern in the wine industry, as
chlorophenols can be present in cork and other winery materials.

Formation Pathway of 2,4,6-Trichloroanisole (TCA)

2,4,6-Trichlorophenol @Fungi (e.g., Aspergillus, Penicillium)

O-methylation ///
7

7
'

2,4,6-Trichloroanisole (TCA)

Click to download full resolution via product page

Formation of 2,4,6-Trichloroanisole (TCA) via microbial action.

Analytical Application: Quantification of TCA in
Wine

The primary application of 2,4,6-Trichloroanisole-d5 is as an internal standard in gas
chromatography-mass spectrometry (GC-MS) for the quantification of TCA.[2] Its use allows for

the correction of variations during sample preparation and analysis, leading to highly accurate
and precise results.

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of TCA in wine using 2,4,6-
Trichloroanisole-d5 as an internal standard.
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Workflow for TCA Analysis in Wine

Sample Preparation

Wine Sample (10 mL)

'

Spike with TCA-d5 Internal Standard (e.g., 20 ng/L)

'

Add NaCl (e.g., 1 g)

Extraction

Headspace Solid-Phase Microextraction (HS-SPME)

Analysis

Gas Chromatography-Mass Spectrometry (GC-MS)

Data Processing

Quantification using Calibration Curve

Click to download full resolution via product page

Analytical workflow for the determination of TCA in wine.
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Detailed Experimental Protocol: TCA Quantification
in Wine by HS-SPME-GC-MS

This protocol is a composite based on established methods for the analysis of TCA in wine.[8]
[10][11]

Materials and Reagents

e 2,4,6-Trichloroanisole-d5 (TCA-d5): Purity 298%][12][13]
e 2,4,6-Trichloroanisole (TCA): Purity 299%[12][13]

» Ethanol: Absolute[12][13]

» Deionized Water: Free of TCA[12][13]

e Sodium Chloride (NaCl): Purity 299.5%][12][13]

o White Wine: Confirmed to be free of TCA[8]

e SPME Fiber: e.g., 100 um polydimethylsiloxane (PDMS)[8]

Headspace Vials: 20 mL with PTFE septa[8]

Preparation of Standard Solutions

¢ Internal Standard Stock Solution (e.g., 500 mg/L): Accurately weigh and dissolve an
appropriate amount of TCA-d5 in absolute ethanol.[12][13]

 Internal Standard Spiking Solution (e.g., 20 ng/L): Perform serial dilutions of the stock
solution with TCA-free white wine or a model wine solution (12% ethanol in water).[8][10]

e TCA Stock Solution (e.g., 40 mg/L): Accurately weigh and dissolve an appropriate amount of
TCA in absolute ethanol.[13]

» Calibration Standards: Prepare a series of calibration standards by spiking TCA-free white
wine with the TCA stock solution to achieve a concentration range of, for example, 0.1 to 20
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ng/L.[8] Each calibration standard should also be spiked with the internal standard (TCA-d5)
at a constant concentration (e.g., 20 ng/L).[8]

Sample Preparation

o Pipette 10 mL of the wine sample (or calibration standard) into a 20 mL headspace vial.[3]
e Add the internal standard (TCA-d5) to each vial to achieve the desired final concentration.
e Add 1 g of NaCl to the vial.[8]

o Immediately seal the vial with a PTFE septum cap.

HS-SPME Procedure

e Place the vial in an autosampler with an agitator and incubator.
 Incubate the sample at 50 °C for 30 minutes with agitation (e.g., 500 rpm).[8]

o Expose the SPME fiber to the headspace of the sample for 30 minutes under the same
conditions.[8]

GC-MS Analysis

o Desorption: Thermally desorb the analytes from the SPME fiber in the GC injection port at
250 °C for 3 minutes.[8]

e Gas Chromatograph (GC) Conditions (Typical):

o Column: e.g., DB-5ms (30 m x 0.25 mm x 0.25 pm)

o Carrier Gas: Helium

o Temperature Program: 50 °C for 2 min, ramp to 200 °C at 10 °C/min, hold for 5 min.
e Mass Spectrometer (MS) Conditions (Typical):

o lonization Mode: Electron lonization (EI)
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o Acquisition Mode: Selected lon Monitoring (SIM) or Multiple Reaction Monitoring (MRM)[8]
o lons to Monitor (SIM):

= TCA: m/z 195, 210, 212[14]

s TCA-d5: m/z 199, 215, 217[14]
o MRM Transitions (Example):

» TCA: Precursor ion m/z 212 -> Product ion m/z 197[8]

= TCA-d5: Precursor ion m/z 217 -> Product ions m/z 197, 199[8]

Data Analysis and Quantification

 Integrate the peak areas for the selected ions for both TCA and TCA-d5.
o Calculate the ratio of the peak area of TCA to the peak area of TCA-d5.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
TCA calibration standards.

o Determine the concentration of TCA in the unknown samples by interpolating their peak area
ratios from the calibration curve.

Conclusion

2,4,6-Trichloroanisole-d5 is an essential analytical tool for the accurate and reliable
guantification of 2,4,6-trichloroanisole. Its use as an internal standard, particularly in
conjunction with HS-SPME-GC-MS, provides a robust methodology for quality control in the
wine industry and other sectors where TCA contamination is a concern. The detailed protocols
and data presented in this guide offer a solid foundation for researchers and analytical
scientists working with this important labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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